1H-1-Benzazepine, 2,3,4,5-tetrahydro-8-fluoro-5-(4-fluorophenyl)-1-((4-(2-(1-oxopropoxy)ethyl)-1-piperazinyl)acetyl)-, dihydrochloride

• CAS No.: 77796-05-5
• Molecular Formula: C27H35Cl2F2N3O3
• Molecular Weight: 558.5 g/mol
• IUPAC Name: 2-[4-[2-[8-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1-benzazepin-1-yl]-2-oxoethyl]piperazin-1-yl]ethyl propanoate;dihydrochloride
• InChI: InChI=1S/C27H33F2N3O3.2ClH/c1-2-27(34)35-17-16-30-12-14-31(15-13-30)19-26(33)32-11-3-4-23(20-5-7-21(28)8-6-20)24-10-9-22(29)18-25(24)32;;/h5-10,18,23H,2-4,11-17,19H2,1H3;2*1H
• InChI Key: FNMWGXYUFKOZRQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OCCN1CCN(CC1)CC(=O)N2CCCC(C3=C2C=C(C=C3)F)C4=CC=C(C=C4)F.Cl.Cl

Description

1H-1-Benzazepine, 2,3,4,5-tetrahydro-8-fluoro-5-(4-fluorophenyl)-1-((4-(2-(1-oxopropoxy)ethyl)-1-piperazinyl)acetyl)-, dihydrochloride is a benzazepine derivative characterized by a fused seven-membered azepine ring substituted with fluorine atoms at positions 8 and 4-fluorophenyl. The dihydrochloride salt formulation improves aqueous solubility and stability, critical for pharmaceutical applications .

Key structural features:

• Benzazepine core: Provides a rigid scaffold for receptor binding.
• Fluorine substitutions: At the 8-position of the benzazepine and the 4-position of the phenyl group, likely influencing metabolic stability and electronic effects.
• Piperazinyl-acetyl side chain: Modifies pharmacokinetic properties and introduces hydrogen-bonding capabilities.
• Dihydrochloride salt: Enhances bioavailability and crystallinity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-[2-[8-Fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1-benzazepin-1-yl]-2-oxoethyl]piperazin-1-yl]ethylpropanoate dihydrochloride involves multiple steps, starting from the preparation of the benzazepine core. The key steps include:

Formation of the Benzazepine Core: This can be achieved through a cyclization reaction involving a suitable precursor, such as a substituted phenylamine and a ketone.

Introduction of Fluorine Atoms: Fluorination can be carried out using reagents like Selectfluor or N-fl

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Modified Piperazine Chains

Compound 13 and 14 (from Pharmacological Reports, 2021)

• Core structure : 1,3-Diazaspiro[4.5]decane-2,4-dione (spirocyclic system) vs. benzazepine.
• Substituents :
  • 13 : 8-phenyl and 3-(3-(4-phenylpiperazin-1-yl)propyl).
  • 14 : 3-chlorophenyl substitution on the piperazine.
• Key differences :
  • The spirocyclic core in 13/14 reduces conformational flexibility compared to the benzazepine core.
  • Chlorine in 14 may enhance receptor selectivity but reduce metabolic stability relative to fluorine in the target compound .

VUFB-14127 (Synonym of the target compound, ECHEMI, 2022)

• Modification : The hydroxyethyl group replaces the 1-oxopropoxy ethyl in the target compound.
• Impact: Reduced lipophilicity and altered metabolic pathways due to the absence of the propanoyl ester .

Heterocyclic Analogues with Isoxazole or Coumarin Moieties

Compounds 8b and 8c (from Molecules, 2013)

• Core structure : Naphtho[1,2-c]isoxazole (8b) and benzo[3,4]cycloepta[2,1-c]isoxazole (8c).
• Substituents : Chlorine at positions 7 (8b) or 8 (8c) and phenethyl-piperidine groups.
• Phenethyl-piperidine side chains may target different receptors (e.g., sigma or opioid) compared to the piperazinyl-acetyl group in the target compound .

Triazolone Derivatives with Piperazine Linkers

PF 43(1) Compounds d and e (from Pharmacopeial Forum, 2017)

• Core structure : Triazol-3-one with dioxolane and dichlorophenyl groups.
• Substituents : Piperazine-linked phenyl groups with isopropyl or sec-butyl chains.
• Key differences :
  • Triazolone and dioxolane moieties indicate antifungal or kinase-inhibitor applications.
  • Dichlorophenyl groups increase steric bulk compared to the fluorophenyl in the target compound .

Comparative Analysis Table

Feature	Target Compound	Compound 13/14	8b/8c	PF 43(1) d/e
Core Structure	Benzazepine	Diazaspiro[4.5]decane	Isoxazole-fused naphthalene	Triazolone-dioxolane
Key Substituents	8-Fluoro, 4-fluorophenyl	Chlorophenyl (14), piperazine	Phenethyl-piperidine	Dichlorophenyl, piperazine
Salt Form	Dihydrochloride	Not specified	Not specified	Not specified
Likely Applications	CNS/cardiovascular	Receptor modulation	Sigma/opioid receptors	Antifungal/kinase inhibition

Research Findings and Limitations

• Pharmacological data gaps : Direct comparisons of binding affinity, IC₅₀, or metabolic stability between the target compound and analogues are absent in publicly available literature.
• Structural trends : Fluorine substitutions and piperazine modifications consistently correlate with improved metabolic stability and target selectivity in benzazepine derivatives .
• Synthetic challenges : The 1-oxopropoxy ethyl group in the target compound introduces synthetic complexity compared to hydroxyethyl or phenylpiperazine analogues .